4-(2,6-Difluorobenzoyl)isoquinoline
Overview
Description
4-(2,6-Difluorobenzoyl)isoquinoline is a chemical compound with the molecular formula C16H9F2NO. It has a molecular weight of 269.25 and its IUPAC name is (2,6-difluorophenyl)(4-isoquinolinyl)methanone .
Molecular Structure Analysis
The InChI code for 4-(2,6-Difluorobenzoyl)isoquinoline is 1S/C16H9F2NO/c17-13-6-3-7-14(18)15(13)16(20)12-9-19-8-10-4-1-2-5-11(10)12/h1-9H .Scientific Research Applications
Chemical Properties
“4-(2,6-Difluorobenzoyl)isoquinoline” is a chemical compound with a molecular weight of 269.25 . It has a linear formula of C16H9F2NO . The compound is produced by Rieke Metals, Inc .
Fluorescent Properties
Isoquinoline derivatives, including “4-(2,6-Difluorobenzoyl)isoquinoline”, have attracted great interest for their wide biological and fluorescent properties . In a study, the visible fluorescence of this class of compounds was observed . This makes them potentially useful in various applications that require fluorescent materials, such as bioimaging and optoelectronics.
Synthesis of Novel Isoquinoline Derivatives
The compound can be used in the synthesis of novel isoquinoline derivatives . These derivatives are substituted at position 3 of the heteroaromatic ring . The compounds were obtained in a Goldberg–Ullmann-type coupling reaction with appropriate amides in the presence of copper (I) iodide, N, N -dimethylethylenediamine (DMEDA), and potassium carbonate .
Biological Activities
Isoquinoline compounds, including “4-(2,6-Difluorobenzoyl)isoquinoline”, possess a wide range of biological activities . They have antihypertensive, anti-inflammatory, anti-oxidant, antipyretic, and analgesic properties . They also exhibit antifungal, antibacterial, and anti-malarial activities .
Antidepressants and Antipsychotic Agents
Isoquinoline derivatives may act as antidepressants and antipsychotic agents . This suggests potential applications in the treatment of mental health disorders.
Anti-tumor or Antiproliferative Activity
Several compounds with an isoquinoline core, including “4-(2,6-Difluorobenzoyl)isoquinoline”, were found to exhibit anti-tumor or antiproliferative activity . This makes them a lead structure for the development of potential anticancer drugs .
Syntheses, Properties, and Applications of Fluorinated Isoquinolines
“4-(2,6-Difluorobenzoyl)isoquinoline” is a ring-fluorinated isoquinoline . The syntheses, properties, and applications of such fluorinated isoquinolines have been greatly developed during the last decade .
Pyridine-ring-trifluoromethylated Isoquinolines
The compound can also be used in the syntheses of pyridine-ring-trifluoromethylated isoquinolines . This suggests potential applications in the development of new chemical entities with unique properties.
properties
IUPAC Name |
(2,6-difluorophenyl)-isoquinolin-4-ylmethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9F2NO/c17-13-6-3-7-14(18)15(13)16(20)12-9-19-8-10-4-1-2-5-11(10)12/h1-9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFAICDLYINSBRY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=NC=C2C(=O)C3=C(C=CC=C3F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9F2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801252779 |
Source
|
| Record name | (2,6-Difluorophenyl)-4-isoquinolinylmethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801252779 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2,6-Difluorobenzoyl)isoquinoline | |
CAS RN |
1187167-07-2 |
Source
|
| Record name | (2,6-Difluorophenyl)-4-isoquinolinylmethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1187167-07-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2,6-Difluorophenyl)-4-isoquinolinylmethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801252779 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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